sodium 4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenylacetate
sodium 4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenylacetate
Brand Name:
Vulcanchem
CAS No.:
1477-04-9
VCID:
VC0074279
InChI:
InChI=1S/C14H9I3O4.Na/c15-9-6-8(1-2-12(9)18)21-14-10(16)3-7(4-11(14)17)5-13(19)20;/h1-4,6,18H,5H2,(H,19,20);/q;+1/p-1
SMILES:
C1=CC(=C(C=C1OC2=C(C=C(C=C2I)CC(=O)[O-])I)I)O.[Na+]
Molecular Formula:
C14H8I3NaO4
Molecular Weight:
643.91 g/mol
sodium 4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenylacetate
CAS No.: 1477-04-9
Main Products
VCID: VC0074279
Molecular Formula: C14H8I3NaO4
Molecular Weight: 643.91 g/mol
CAS No. | 1477-04-9 |
---|---|
Product Name | sodium 4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenylacetate |
Molecular Formula | C14H8I3NaO4 |
Molecular Weight | 643.91 g/mol |
IUPAC Name | sodium;2-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl]acetate |
Standard InChI | InChI=1S/C14H9I3O4.Na/c15-9-6-8(1-2-12(9)18)21-14-10(16)3-7(4-11(14)17)5-13(19)20;/h1-4,6,18H,5H2,(H,19,20);/q;+1/p-1 |
Standard InChIKey | BBBAIWCYEJXUMH-UHFFFAOYSA-M |
Isomeric SMILES | C1=CC(=C(C=C1OC2=C(C=C(C=C2I)CC(=O)[O-])I)I)O.[Na+] |
SMILES | C1=CC(=C(C=C1OC2=C(C=C(C=C2I)CC(=O)[O-])I)I)O.[Na+] |
Canonical SMILES | C1=CC(=C(C=C1OC2=C(C=C(C=C2I)CC(=O)[O-])I)I)O.[Na+] |
Related CAS | 51-24-1 (Parent) |
PubChem Compound | 23696732 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume